molecular formula C25H40N2O4 B6615514 N-[(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yl]decanamide CAS No. 491833-31-9

N-[(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yl]decanamide

Cat. No.: B6615514
CAS No.: 491833-31-9
M. Wt: 432.6 g/mol
InChI Key: ZZYKVPILOCWOMZ-PXDATVDWSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule with several functional groups. It contains a 1,4-benzodioxin group, which is a type of aromatic ether. It also has an amide group (-CONH2), which is a common functional group in biochemistry and pharmaceuticals .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzodioxin and pyrrolidine rings suggests that it would have a rigid, cyclic structure at least in part of the molecule .


Chemical Reactions Analysis

Again, without specific information, it’s hard to predict the chemical reactions this compound would undergo. Its reactivity would likely be influenced by the presence of the amide group and the aromatic benzodioxin ring .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These could include its solubility in various solvents, its melting and boiling points, and its spectral properties .

Scientific Research Applications

Pyrrolidine in Drug Discovery

Pyrrolidine rings are crucial in medicinal chemistry for developing compounds to treat human diseases due to their ability to efficiently explore pharmacophore space, contribute to the stereochemistry of molecules, and increase three-dimensional coverage through pseudorotation. The review by Li Petri et al. (2021) emphasizes the versatility of the pyrrolidine scaffold in creating bioactive molecules with target selectivity, highlighting the importance of such structures in designing new therapeutic agents with varied biological profiles Li Petri et al., 2021.

Chemical Inhibitors and Cytochrome P450 Isoforms

The role of cytochrome P450 (CYP) enzymes in drug metabolism has been extensively studied, with specific inhibitors used to understand the contribution of various CYP isoforms to the metabolism of drugs. Research by Khojasteh et al. (2011) reviews the potency and selectivity of chemical inhibitors against major human hepatic CYP isoforms, providing insight into the metabolic pathways that might be relevant for compounds with similar structures to N-[(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yl]decanamide Khojasteh et al., 2011.

Overview of Recent Advances in Heterocyclic Chemistry

The chemical and biological properties of heterocyclic compounds, such as hydroxycoumarins, are critical in various fields, including pharmaceuticals. Yoda (2020) provides an overview of the synthesis, reactivity, and applications of 3-hydroxycoumarin, underscoring the significance of heterocyclic chemistry in drug development and the potential relevance of compounds like this compound in various biological applications Yoda, 2020.

Novel Brominated Flame Retardants in Consumer Goods

Zuiderveen et al. (2020) discuss the occurrence of novel brominated flame retardants (NBFRs) in consumer goods, highlighting the importance of understanding the environmental and health impacts of such compounds. While not directly related to this compound, this review underscores the broader context of chemical safety and the significance of conducting thorough research on the applications and implications of synthetic compounds Zuiderveen et al., 2020.

Mechanism of Action

The mechanism of action of a compound depends on its intended use or biological activity. For pharmaceutical compounds, this often involves interaction with specific proteins or enzymes in the body .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It’s always important to refer to the Material Safety Data Sheet (MSDS) for information on handling, storage, and disposal .

Future Directions

The future directions for research on this compound would depend on its intended uses and any observed properties or activities. This could involve further studies to optimize its synthesis, investigate its mechanism of action, or explore potential applications .

Properties

IUPAC Name

N-[(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-pyrrolidin-1-ylpropan-2-yl]decanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H40N2O4/c1-2-3-4-5-6-7-8-11-24(28)26-21(19-27-14-9-10-15-27)25(29)20-12-13-22-23(18-20)31-17-16-30-22/h12-13,18,21,25,29H,2-11,14-17,19H2,1H3,(H,26,28)/t21-,25-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZZYKVPILOCWOMZ-PXDATVDWSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCC(=O)NC(CN1CCCC1)C(C2=CC3=C(C=C2)OCCO3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCCCCCCCC(=O)N[C@H](CN1CCCC1)[C@@H](C2=CC3=C(C=C2)OCCO3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H40N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

432.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.